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Compound of Interest

Compound Name: Aluminum citrate

Cat. No.: B3423633

An In-depth Technical Guide to Aluminum Citrate

Introduction

Aluminum citrate is a coordination complex formed between aluminum ions (AlR*) and citrate
ions, the conjugate base of citric acid.[1] As a multidentate ligand, the citrate ion can form
stable complexes with metal ions, making aluminum citrate a versatile compound.[1] It sees
application in diverse fields, including the oil and gas industry as a polymer crosslinking agent
for water control, in medicine, and as an antiperspirant in cosmetics.[2][3][4] This technical
guide provides a comprehensive overview of its chemical properties, synthesis protocols, and
key applications, with a focus on data relevant to researchers and drug development
professionals.

Chemical Identifiers and Physicochemical
Properties

Aluminum citrate is a white, crystalline powder or solid.[2][3][5] Its identification and core
properties are summarized below. There are multiple CAS Numbers associated with aluminum
citrate, which may refer to different salt ratios or hydration states. The most commonly cited
are 813-92-3 and 31142-56-0.[6][7]

Table 1: Chemical Identifiers for Aluminum Citrate
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Identifier Value

aluminum;2-hydroxypropane-1,2,3-

UPAC Name tricarboxylate[1][8]

CAS Number 813-92-3[1][6], 31142-56-0[2][7]
EC Number 250-484-4[2][7]

Molecular Formula CeHsAIO7[6][7]

Molecular Weight ~216.08 g/mol [2][6][7]
PubChem CID 91599[6]

Table 2: Physicochemical Properties of Aluminum Citrate

Property Value Source

White to off-white crystalline
Appearance ] [2][5]
powder or solid

Purity >98% or 299.0% (typical) [4][5]

Freely soluble in water (=50

Solubility g/L at 20°C); Insoluble in [5]
ethanol

Melting Point Decomposes above 250°C [5]

Density 1.5-1.7 g/cm?3 [5]

pH (5% Solution) 2.8-35 [5]

Synthesis and Experimental Protocols

The synthesis of aluminum citrate typically involves the reaction of an aluminum salt with citric
acid in an aqueous solution, followed by pH adjustment to facilitate the formation of the desired
complex.[1]
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Protocol 1: General Synthesis from Aluminum Chloride
and Citric Acid

This protocol describes a common laboratory method for producing aluminum citrate.
Materials:

e Aluminum chloride (AICI3) or Aluminum nitrate nonahydrate (Al(NO3)3-9H20)[1]

e Citric acid (HsCeHs07)[1]

e Ammonium hydroxide (NH4OH) or Sodium hydroxide (NaOH) solution[1]

» Deionized water

Procedure:

» Prepare separate aqueous solutions of the aluminum salt and citric acid. A molar ratio of
aluminum to citrate between 1.5:1 and 2:1 is often targeted.[9]

» With vigorous agitation, add the citric acid solution to the aluminum salt solution.[1]
e The initial pH of the mixture will be highly acidic (typically < 1).[1]

o Slowly add the base (e.g., 50% NaOH or NH4OH) dropwise to the mixture while maintaining
vigorous stirring.[1]

o Monitor the reaction temperature, maintaining it between 40°C and 60°C, as the
neutralization is exothermic.[10]

o Continue adding the base until the pH of the solution reaches a stable value between 6.0
and 9.0, depending on the desired final product.[1][9]

e The resulting product can be a stable aqueous solution or, upon slow evaporation, colorless
crystals can be isolated by filtration.[1]
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Protocol 2: Determination of Aluminum Content by
Complexometric Titration

Citric acid interferes with standard complexometric titration of aluminum. This protocol provides
a method to remove this interference for accurate quantification.[11]

Objective: To accurately determine the aluminum content in an aluminum citrate sample.
Procedure:

» Digest the aluminum citrate sample with a mixture of sulfuric acid and nitric acid (volume
fraction > 50%) to remove interference from citrate ions.[11]

» Add xylenol orange indicator to the digested sample solution.

» Add an appropriate amount of sodium hydroxide solution until the solution color changes
from yellow to purple.[11]

» Carefully add 8% nitric acid solution to adjust the color back to a light yellow, achieving a
final pH between 5.5 and 6.0.[11]

« Titrate the solution with a standardized EDTA solution. The endpoint is indicated by a clear
color change. The recovery rate for this method ranges from 99.46% to 100.28%.[11]

Applications in Research and Development

Aluminum citrate's properties make it valuable in several areas of research and drug
development.

Crosslinking Agent for Hydrogels

Aluminum citrate is frequently used as a crosslinking agent to form hydrogels from polymers
like polyacrylamide or hydroxypropyl methylcellulose (HPMC).[1][3] These hydrogels are
investigated for controlled drug delivery applications. The workflow for synthesizing such a
hydrogel is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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